![molecular formula C7H6BrFS B174236 2-Bromo-5-fluorothioanisole CAS No. 147460-43-3](/img/structure/B174236.png)
2-Bromo-5-fluorothioanisole
Overview
Description
2-Bromo-5-fluorothioanisole is a chemical compound with the molecular formula C7H6BrFS . It is used in various biochemical research .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 221.09 . Other physical and chemical properties like melting point, boiling point, and density are mentioned in the search results .Mechanism of Action
2-Bromo-5-fluorothioanisole is an organosulfur compound that acts as a nucleophile in organic synthesis. It is a useful reagent for the synthesis of organic compounds and has been used in the synthesis of many biologically active compounds. In the presence of a strong base, it can react with anisole to form this compound. The reaction proceeds through a nucleophilic substitution reaction, with the base acting as the nucleophile and the anisole as the leaving group.
Biochemical and Physiological Effects
This compound has been used to study the biochemical and physiological effects of certain drugs. It has been used to study the mechanism of action of certain drugs, as well as to investigate their biochemical and physiological effects. In particular, it has been used to study the effects of drugs on the central nervous system, the cardiovascular system, and the immune system.
Advantages and Limitations for Lab Experiments
2-Bromo-5-fluorothioanisole is a useful reagent for synthesizing organic compounds, and it has been used in a variety of scientific research applications. It has several advantages for use in lab experiments, including its relatively low cost, its low toxicity, and its ability to react with a variety of functional groups. However, it also has some limitations, including its relatively short shelf life and its tendency to react with water and oxygen.
Future Directions
There are a number of potential future directions for the use of 2-Bromo-5-fluorothioanisole in scientific research. These include further investigations into its use in drug synthesis, biochemical and physiological studies, and drug mechanism of action studies. It could also be used to study the pharmacological effects of new drugs, as well as to develop novel compounds with improved therapeutic properties. Additionally, it could be used to develop new methods for the synthesis of organic compounds, as well as to develop new catalysts and reagents for organic synthesis.
Scientific Research Applications
2-Bromo-5-fluorothioanisole has been used in a variety of scientific research applications, including drug synthesis, biochemical and physiological studies, and drug mechanism of action studies. It has been used to synthesize a number of drugs, including anticonvulsants, antidepressants, and anti-inflammatory agents. It has also been used to study the mechanism of action of certain drugs, as well as to investigate their biochemical and physiological effects.
Safety and Hazards
properties
IUPAC Name |
1-bromo-4-fluoro-2-methylsulfanylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrFS/c1-10-7-4-5(9)2-3-6(7)8/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPRNOVPCJUSIBE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=CC(=C1)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrFS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50472192 | |
Record name | 2-Bromo-5-fluorothioanisole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50472192 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
147460-43-3 | |
Record name | 2-Bromo-5-fluorothioanisole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50472192 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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